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Compound of Interest

Compound Name: Desmethyl metolazone

Cat. No.: B580100 Get Quote

Essential Safety and Handling Guide for
Desmethyl Metolazone
This guide provides crucial safety and logistical information for the handling and disposal of

Desmethyl metolazone in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures.

Chemical Information:

Name: Desmethyl metolazone

CAS Number: 28524-40-5[1][2][3]

Molecular Formula: C₁₅H₁₄ClN₃O₃S[1][3]

Synonyms: Metolazone EP Impurity C, (2RS)-7-Chloro-2-methyl-4-oxo-3-phenyl-1,2,3,4-

tetrahydroquinazoline-6-sulfonamide[1]

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for Desmethyl metolazone, the

following PPE recommendations are based on general best practices for handling chemical

compounds with unknown toxicological properties in a laboratory setting. A thorough risk

assessment should be conducted before handling.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against potential splashes.

Hand Protection

Chemically resistant gloves (e.g., nitrile) should

be worn. Inspect gloves for any tears or

punctures before use.

Body Protection

A laboratory coat is mandatory to protect skin

and clothing. For procedures with a higher risk

of splashes, a chemically resistant apron over

the lab coat is recommended.

Footwear
Closed-toe shoes must be worn at all times in

the laboratory to protect against spills.

Respiratory

Work in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation

exposure. If significant aerosolization is

possible, a respirator may be necessary.

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The designated workspace, typically a chemical fume hood, should be clean and

uncluttered.

Weighing and Aliquoting: Handle solid Desmethyl metolazone in a fume hood to avoid

inhalation of any fine powders. Use appropriate tools (e.g., spatulas, weighing paper) to

handle the substance.

Solution Preparation: When dissolving Desmethyl metolazone, add the solid to the solvent

slowly to avoid splashing. Desmethyl metolazone is soluble in methanol and DMSO.[1]

Spill Management: In case of a spill, alert others in the vicinity. For a small spill, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for
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disposal. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat,

drink, or smoke in the laboratory.

Storage:

Store Desmethyl metolazone in a cool, dry, and dark place. Recommended storage

temperature is between 2-8°C.[1]

Disposal Plan:

All waste containing Desmethyl metolazone should be treated as hazardous chemical waste.

Solid Waste: Collect any solid Desmethyl metolazone waste, including contaminated

weighing paper and gloves, in a clearly labeled, sealed waste container.

Liquid Waste: Solutions containing Desmethyl metolazone should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not pour chemical waste down the

drain.

Empty Containers: "Empty" containers that held Desmethyl metolazone should be rinsed

with an appropriate solvent. The rinsate should be collected as hazardous waste. The rinsed

container can then be disposed of according to your institution's guidelines.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Desmethyl metolazone using an appropriate solvent and cleaning agent. Collect all

cleaning materials as hazardous waste.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates a typical workflow for handling Desmethyl metolazone in a

laboratory setting.
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Caption: Workflow for Safe Handling of Desmethyl metolazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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